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Cat. No.: B145736 Get Quote

A Comprehensive Technical Guide to 5-
Iodoanthranilic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Iodoanthranilic acid, also known as 2-amino-5-iodobenzoic acid, is a substituted aromatic

compound with significant applications in organic synthesis and as an intermediate in the

pharmaceutical and biochemical industries.[1][2] Its structure, featuring an amino group, a

carboxylic acid group, and an iodine atom on the benzene ring, imparts unique reactivity,

making it a valuable building block for more complex molecules. This guide provides a detailed

overview of the physical and chemical properties of 5-iodoanthranilic acid, experimental

protocols for its synthesis and purification, and a summary of its key spectral data.

Physical and Chemical Properties
5-Iodoanthranilic acid is typically a yellow to light brown or purple crystalline powder.[1][2][3][4]

It is known to be light-sensitive and should be stored in a dark, dry place.[1][3][4] The

compound is incompatible with strong oxidizing agents and alkalis.[1]

Physical Properties
The key physical properties of 5-iodoanthranilic acid are summarized in the table below.
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Property Value Source

Molecular Formula C₇H₆INO₂ [1][2][5]

Molecular Weight 263.03 g/mol [1][2][5]

Appearance
Yellow to light brown or purple

crystalline powder
[1][2][3][4]

Melting Point
219-221 °C (with

decomposition)
[1][2][3][4]

Boiling Point 383.2 ± 37.0 °C (Predicted) [3][4][6]

Density ~1.88 - 2.08 g/cm³ [1][3][6]

Flash Point 185.6 °C [1][3]

Solubility
Soluble in methanol and

alcohol; Insoluble in water.
[1][3][4]

Chemical Properties
The chemical properties and identifiers of 5-iodoanthranilic acid are detailed below.

Property Value Source

IUPAC Name 2-amino-5-iodobenzoic acid [7][8]

CAS Number 5326-47-6 [1][2][3]

pKa 4.59 ± 0.10 (Predicted) [3][6]

InChI Key
GOLGILSVWFKZRQ-

UHFFFAOYSA-N
[3][4]

Canonical SMILES C1=CC(=C(C=C1I)C(=O)O)N [9]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 5-iodoanthranilic acid.
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Technique Key Data Points

¹H NMR
In DMSO-d₆, characteristic peaks are observed

around 7.95 ppm, 7.47 ppm, and 6.63 ppm.[10]

¹³C NMR
Full spectral data is available in various

databases.[11]

IR Spectroscopy
Key stretches correspond to N-H, C=O, and C-I

bonds.[12]

Mass Spectrometry
The molecular ion peak is observed at m/z 263.

[10]

Experimental Protocols
Synthesis of 5-Iodoanthranilic Acid via Iodination
This protocol is adapted from a well-established method for the iodination of anthranilic acid.

[13]

Materials:

Anthranilic acid

Concentrated hydrochloric acid (HCl)

Iodine monochloride (ICl)

Water

Ice

Procedure:

In a 3-liter beaker, dissolve 110 g (0.8 mole) of anthranilic acid in 1 liter of water and 80 cc of

concentrated hydrochloric acid. Cool the solution to 20°C.[13]

In a separate 2-liter beaker, prepare a solution of iodine monochloride by diluting 140 cc of

concentrated hydrochloric acid with 500 cc of cold water. Add crushed ice to bring the
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temperature to 5°C.[13]

Stirring vigorously, add 131 g (0.8 mole) of iodine monochloride to the hydrochloric acid

solution over approximately two minutes.[13]

Rapidly stir the cold iodine monochloride solution into the anthranilic acid solution. 5-

Iodoanthranilic acid will precipitate almost immediately as a tan to violet solid. The

temperature of the reaction mixture will rise to 18–22°C.[13]

Continue stirring the mixture for one hour as it warms to room temperature.[13]

Filter the precipitate using a Büchner funnel.[13]

Wash the collected solid with three 100-cc portions of cold water.[13]

Dry the product at 90–100°C. The expected yield is 185–189 g (88–90%).[13]
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Synthesis of 5-Iodoanthranilic Acid

Reactants Preparation

Reaction

Work-up

Product

Anthranilic Acid in HCl(aq)

Rapid Mixing and Stirring

Iodine Monochloride in HCl(aq)

Filtration

Washing with Water

Drying

5-Iodoanthranilic Acid
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Caption: Workflow for the synthesis of 5-iodoanthranilic acid.
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Purification by Recrystallization of the Ammonium Salt
Crude 5-iodoanthranilic acid can be purified by recrystallizing its ammonium salt.[13]

Materials:

Crude 5-iodoanthranilic acid

Concentrated ammonia solution

Sodium hydrosulfite

Decolorizing charcoal

Hot water

Dilute hydrochloric acid

Procedure:

To 100 g of crude 5-iodoanthranilic acid in a beaker, add 200 cc of hot water.[13]

Stir and add concentrated ammonia until the acid dissolves completely at 60°C and there is

a slight excess of ammonia.[13]

Add sodium hydrosulfite in small portions until no further bleaching is observed.[13]

Add approximately 5 g of decolorizing charcoal, stir for three minutes, and filter the hot

solution by suction.[13]

Cool the filtrate to 20°C and slowly add dilute hydrochloric acid (1:1) with stirring until the

solution is just acid to Congo red paper.[13]

Filter the precipitated pure 5-iodoanthranilic acid, wash with cold water, and dry.[13]
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Purification of 5-Iodoanthranilic Acid

Crude 5-Iodoanthranilic Acid
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 and excess ammonia

Add Sodium Hydrosulfite
 and Decolorizing Charcoal

Hot Filtration
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 to precipitate product
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Caption: Purification workflow for 5-iodoanthranilic acid.

Reactivity and Applications
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5-Iodoanthranilic acid is a versatile intermediate in organic synthesis. The amino group can be

diazotized and subsequently replaced, and the carboxylic acid can undergo typical reactions

such as esterification and amidation. It serves as a precursor for the synthesis of other valuable

compounds, including m-iodobenzoic acid.[14] Its derivatives are explored for various biological

activities.[15]

Reactivity of 5-Iodoanthranilic Acid

Potential Reactions

Resulting Products/Intermediates

5-Iodoanthranilic Acid
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Caption: Logical relationship of 5-iodoanthranilic acid's reactivity.

Safety Information
5-Iodoanthranilic acid is classified as an irritant.[3] It is irritating to the eyes, respiratory system,

and skin.[3][16] Appropriate personal protective equipment, including gloves, safety glasses,

and a dust mask, should be worn when handling this chemical.[16] Work should be conducted

in a well-ventilated area.[1] In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice.[3] If on skin, wash with plenty of water.[17]
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This document is intended for informational purposes for qualified professionals and does not

constitute a comprehensive safety guide. Always refer to the full Safety Data Sheet (SDS)

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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